(R)-2-Hydroxypropyl-CoM

• Molecular Formula: C5H12O4S2
• Molecular Weight: 200.3 g/mol
• IUPAC Name: 2-[(2R)-2-hydroxypropyl]sulfanylethanesulfonic acid
• InChI: InChI=1S/C5H12O4S2/c1-5(6)4-10-2-3-11(7,8)9/h5-6H,2-4H2,1H3,(H,7,8,9)/t5-/m1/s1
• InChI Key: QWNJCCLFGYAGRK-RXMQYKEDSA-N
• SMILES: CC(CSCCS(=O)(=O)O)O
• Isomeric SMILES: C[C@H](CSCCS(=O)(=O)O)O

Description

(R)-2-Hydroxypropyl-CoM (R-HPC) is a chiral thioether derivative of coenzyme M (CoM), a critical cofactor in microbial metabolic pathways. It is synthesized via the nucleophilic addition of CoM to (R)-epoxypropane during bacterial propylene metabolism . R-HPC serves as an intermediate in the enzymatic cascade that converts propylene to acetoacetate. This process involves two key steps:

Dehydrogenation: Enantioselective dehydrogenases (R-HPCDH and S-HPCDH) oxidize R-HPC and its enantiomer (S-HPC) to 2-ketopropyl-CoM (2-KPC).

Reductive Cleavage: 2-KPC undergoes reductive cleavage and carboxylation to yield acetoacetate, a central metabolite in energy production .

The stereospecificity of R-HPC is critical for its enzymatic processing. For instance, R-HPCDH (EC 1.1.1.268) exclusively acts on the (R)-enantiomer, while S-HPCDH (EC 1.1.1.269) targets the (S)-enantiomer . These enzymes belong to the short-chain dehydrogenase/reductase (SDR) family and are components of a four-enzyme system (EC 4.4.1.23, EC 1.8.1.5, EC 1.1.1.268, and EC 1.1.1.269) essential for propylene metabolism .

Comparison with Similar Compounds

Enantiomeric Pair: (R)-HPC vs. (S)-HPC

The primary distinction between R-HPC and S-HPC lies in their stereochemistry, which dictates their interaction with enantioselective dehydrogenases. Key differences include:

Parameter	R-HPC	S-HPC
Enantioselectivity	Substrate for R-HPCDH (EC 1.1.1.268)	Substrate for S-HPCDH (EC 1.1.1.269)
Kinetic Selectivity	Enantioselectivity value = 944 (kcat-driven)	Enantioselectivity value = 658 (Km-driven)
Catalytic Efficiency	Higher turnover (kcat) for R-HPCDH	Higher substrate affinity (lower Km) for S-HPCDH
Inhibition by M-HPC	Competitively inhibited (Ki ≈ Km)	No inhibition observed

Structural Basis :

• R-HPCDH and S-HPCDH share a catalytic triad (Y156, K160, S143 in S-HPCDH) but differ in sulfonate-binding residues (R211 and K214 in S-HPCDH coordinate CoM’s sulfonate group).
• The pH dependence of kinetic parameters suggests that hydroxyl group deprotonation is critical for catalysis, a feature conserved across both enantiomers .

Comparison with Other CoM Derivatives

2-Hydroxyethyl-CoM

This primary alcohol derivative lacks the methyl branch of HPC.

2-Methyl-2-Hydroxypropyl-CoM (M-HPC)

Compound	Substrate for R-HPCDH?	Substrate for S-HPCDH?	Inhibitory Role
R-HPC	Yes	No	No
S-HPC	No	Yes	No
2-Hydroxyethyl-CoM	Yes (Km = S-HPCDH)	Yes (Km = R-HPCDH)	No
M-HPC	No	No	Competitive inhibitor of R-HPCDH

Broader Enzyme System Context

The four-component enzyme system (EC 4.4.1.23, EC 1.8.1.5, EC 1.1.1.268, EC 1.1.1.269) underscores the metabolic interdependence of HPC derivatives:

Component I (EC 4.4.1.23) : Lyase generating HPC from epoxypropane.

Component II (EC 1.8.1.5) : Reductase-carboxylase processing 2-KPC.

Components III/IV (EC 1.1.1.268/269) : Enantiomer-specific dehydrogenases .

This system ensures chiral fidelity, preventing cross-reactivity between R-HPC and S-HPC pathways.